Cas no 109008-28-8 (Mauritianin)

Mauritianin Properties

Names and Identifiers

• 5,7-dihydroxy-3-[(2R,3R,4S,5S,6R)-5-hydroxy-6-(hydroxymethyl)-3,4-bis[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]oxan-2-yl]oxy-2-(4-hydroxyphenyl)chromen-4-one
• Mauritianin
• 4H-1-Benzopyran-4-one, 3-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-6))-beta-D-galactopyranosyl)oxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-[6-deoxy-alpha-L-mannopyranosyl-(1->3)]-alpha-D-galactopyranoside
• 6)]-b-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• Kaempferol 3-O-(2,6-di-O-alpha-L-rhamnopyranosyl)-beta-D-galactopyranoside
• 3-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1→2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1→6)]-beta-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 3-[6-O-[2-O-(6-Deoxy-L-mannopyranos-1α-yl)-6-deoxy-L-mannopyranos-1α-yl]-β-D-galactopyranosyloxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 3-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1-2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1-6)]-beta-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 109008-28-8
• MS-31286
• CS-0032157
• SCHEMBL572330
• CHEMBL3747539
• HY-N5038
• 3-[(2S,3R,4S,5R,6R)-4,5-Dihydroxy-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• AKOS037515249
• NS00097529
• 3-O-[2,6-Di-O-alpha-L-rhamnopyranosyl-beta-D-galactopyranosyl] kaempferol
• NCI60_013917
• ACon1_002437
• Compound NP-007198
• CHEBI:169541
• NSC641258
• MEGxp0_001432
• 3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• CHEMBL2005346
• Kaempferol 3-O-(2,6-di-O-alpha-L-rhamnopyranosyl)-beta- D-galactopyranoside
• 3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxy-6-[(3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl)oxymethyl]tetrahydropyran-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 2,6-bis-O-(6-deoxyhexopyranosyl)hexopyranoside
• Kaempferol 3-(2G-rhamnosylrobinobioside)
• B0005-465820
• Kaempferol 3-O-(2,6-di-O-.alpha.-L-rhamnopyranosyl)-.beta.- D-galactopyranoside
• AKOS040739524
• NSC-641258
• E80665
• DTXSID20148796
• clitorin
• MLS000563044
• SMR001215819
• Kaempferol 3-(2G-rhamnosylrutinoside)
• Kaempferol 3-(2''-rhamnosylrutinoside)
• 4H-1-Benzopyran-4-one, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→6)]-β-D-galactopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 3-O-[2,6-di-O-alpha-L-rhamnopyranosyl-beta-D-galactopyranosyl] kaempferol
• +Expand

• InChIKey： WRXVPTMENPZUIZ-MOVIZTNPSA-N
• Inchi： InChI=1S/C33H40O19/c1-10-19(37)23(41)26(44)31(47-10)46-9-17-21(39)25(43)30(52-32-27(45)24(42)20(38)11(2)48-32)33(50-17)51-29-22(40)18-15(36)7-14(35)8-16(18)49-28(29)12-3-5-13(34)6-4-12/h3-8,10-11,17,19-21,23-27,30-39,41-45H,9H2,1-2H3/t10-,11-,17+,19-,20-,21-,23+,24+,25-,26+,27+,30+,31+,32-,33-/m0/s1
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C(C3=C(C=C(C=C3OC=2C2C=CC(=CC=2)O)O)O)=O)O[C@H](CO[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)[C@@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 740.2163
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 8
• Monoisotopic Mass: 740.21637904g/mol
• Heavy Atom Count: 52
• Complexity: 1260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 304Ų

Experimental Properties

• PSA: 304.21
• Boiling Point: 1054.0±65.0 °C(Predicted)
• Melting Point: 196-198 ºC (methanol acetone )
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• Color/Form: Yellow powder
• pka: 6.20±0.40(Predicted)
• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Flavonoids